Cas no 2812-31-9 ((2S)-2-(dimethylamino)propanoic acid)

(2S)-2-(dimethylamino)propanoic acid Properties

Names and Identifiers

• L-Alanine,N,N-dimethyl-
• (S)-2-(Dimethylamino)propanoic acid
• N,N-Dimethyl-DL-Alanine
• N,N-dimethylalanine
• N(alpha),N(alpha)-Dimethylalanine
• N,N-Dimethyl-L-Alanine
• (2S)-2-(dimethylamino)propanoic acid
• Alanine, N,N-dimethyl-
• L-Alanine, N,N-dimethyl-
• dimethylalanine
• dimethyl-L-alanine
• N-dimethyl-L-alanine
• Alanine,N,N-dimethyl-
• QCYOIFVBYZNUNW-BYPYZUCNSA-N
• N,N-dimethyl-D-alanine hydrochloride
• DB02167
• MFCD00154416
• N,N-Dimethylalanine
• FD21039
• DS-6749
• CHEBI:77042
• EN300-306495
• CS-0158278
• (S)-2-(Dimethylamino)propanoicacid
• AKOS016844298
• 2812-31-9
• DTXSID00182395
• NS00069929
• SCHEMBL50989
• XH1287
• DB-361243
• DTXCID10104886
• +Expand

• MDL： MFCD00154416
• InChIKey： QCYOIFVBYZNUNW-BYPYZUCNSA-N
• Inchi： 1S/C5H11NO2/c1-4(5(7)8)6(2)3/h4H,1-3H3,(H,7,8)/t4-/m0/s1
• SMILES： O([H])C([C@]([H])(C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 117.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 117.078978594g/mol
• Heavy Atom Count: 8
• Complexity: 90.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 0.02110
• PSA: 40.54000